Cas no 2228689-30-1 (2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol)

• Product Name: 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol
• CAS No: 2228689-30-1
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 6334110
• PubChem ID: 165636609
• Update Time: 2025-05-19

2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol
• 2228689-30-1
• EN300-1986869

• Inchi： 1S/C9H17ClO/c1-9(2)4-3-7(5-9)8(11)6-10/h7-8,11H,3-6H2,1-2H3
• InChI Key： TUADJJOKOPHHQO-UHFFFAOYSA-N
• SMILES： ClCC(C1CCC(C)(C)C1)O

Computed Properties

• Exact Mass: 176.0967929g/mol
• Monoisotopic Mass: 176.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol

Introduction to 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS No: 2228689-30-1)

2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228689-30-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a chloro-substituted ethanol group attached to a 3,3-dimethylcyclopentyl backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The structural framework of 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol consists of a cyclopentane ring substituted with two methyl groups at the 3-position, which enhances its steric hindrance and stability. The presence of a chloro group at the 2-position of the ethyl chain introduces reactivity suitable for nucleophilic substitution reactions, making it a versatile building block in the synthesis of more complex molecules. This compound's architecture is reminiscent of natural products and pharmacophores found in various bioactive compounds, suggesting its potential utility in drug discovery programs.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The 3,3-dimethylcyclopentyl moiety in 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol is particularly noteworthy, as it mimics structures found in many bioactive natural products and synthetic drugs. This motif is known to contribute to binding affinity and metabolic stability, making it an attractive feature for medicinal chemists. The chloro substituent further enhances its utility by providing a handle for further functionalization via cross-coupling reactions or other nucleophilic additions.

Current research in the field of organometallic chemistry has highlighted the importance of sterically hindered alcohols as ligands or intermediates in transition metal-catalyzed reactions. The compound 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol fits well within this context, as its bulky cyclopentyl group can serve as a protective group or steric shield during synthetic transformations. For instance, it has been explored as a precursor in the synthesis of more complex cycloalkylated compounds via palladium-catalyzed cross-coupling reactions. These reactions often form the core step in constructing biaryl or heteroaryl systems, which are prevalent in many drug candidates.

The potential applications of 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol extend beyond synthetic intermediates. Its unique structural features have prompted investigations into its biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to immunomodulation or anti-inflammatory responses. The cyclopentyl scaffold is commonly found in molecules with reported biological effects, and modifications to this core structure have often led to enhanced pharmacological profiles. While further research is needed to fully elucidate its biological potential, the preliminary findings are encouraging and warrant deeper exploration.

From a synthetic chemistry perspective, 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol serves as an excellent starting material for exploring new synthetic pathways. Its reactivity allows for facile introduction of various functional groups, enabling the construction of diverse molecular libraries. This compound has been utilized in generating novel analogs for high-throughput screening (HTS) campaigns aimed at identifying bioactive molecules. The ability to rapidly modify its structure while maintaining key pharmacophoric elements makes it a valuable asset in drug discovery pipelines.

The synthesis of 2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol itself presents an interesting challenge due to the need to introduce both the chloro group and the dimethylcyclopentyl moiety with high selectivity and yield. Modern synthetic techniques, such as transition metal-catalyzed cyclizations or directed ortho-metalation strategies, have been employed to achieve these transformations efficiently. These methods not only highlight the compound's synthetic utility but also contribute to the broader toolkit available for constructing complex organic molecules.

In conclusion,2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS No: 2228689-30-1) represents a promising compound with applications spanning synthetic chemistry and pharmaceutical research. Its unique structural features offer opportunities for developing new drugs targeting various therapeutic areas. As research continues to uncover its potential biological activities and synthetic versatility,2-chloro-1-(3,3-dimethylcyclopentyl)ethan-1-ol is poised to play an increasingly important role in both academic and industrial settings.